Cas no 17837-93-3 (Tricyclo[3.3.1.13,7]decane-1,3-diol,5-methyl-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3-diol,5-methyl-
• CAS No: 17837-93-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 235919
• PubChem ID: 429306
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1,3-diol,5-methyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3-diol,5-methyl-
• 5-methyladamantane-1,3-diol
• NSC252897
• SCHEMBL986905
• NSC-252897
• 17837-93-3
• AKOS004123001
• 5-methyl-1,3-adamantanediol
• DTXSID30330403

• Inchi： 1S/C11H18O2/c1-9-2-8-3-10(12,5-9)7-11(13,4-8)6-9/h8,12-13H,2-7H2,1H3
• InChI Key： OJZXOFBHKPTMPZ-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)(CC(C)(C3)C2)O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 313.7°Cat760mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.643
• PSA: 40.46
• LogP: 1.45250